Cas no 1226443-33-9 (N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide)
N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-fluoro-2-methylphenyl)-2-(6-methyl-2-piperidin-1-ylpyrimidin-4-yl)oxyacetamide
- N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
-
- Inchi: 1S/C19H23FN4O2/c1-13-6-7-15(20)11-16(13)22-17(25)12-26-18-10-14(2)21-19(23-18)24-8-4-3-5-9-24/h6-7,10-11H,3-5,8-9,12H2,1-2H3,(H,22,25)
- InChI Key: NOOKJSKOJIJVJP-UHFFFAOYSA-N
- SMILES: C(NC1=CC(F)=CC=C1C)(=O)COC1C=C(C)N=C(N2CCCCC2)N=1
N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-5039-2μmol |
N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide |
1226443-33-9 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F3398-5039-5μmol |
N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide |
1226443-33-9 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F3398-5039-10μmol |
N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide |
1226443-33-9 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F3398-5039-20μmol |
N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide |
1226443-33-9 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F3398-5039-1mg |
N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide |
1226443-33-9 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5039-2mg |
N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide |
1226443-33-9 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F3398-5039-3mg |
N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide |
1226443-33-9 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F3398-5039-4mg |
N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide |
1226443-33-9 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5039-5mg |
N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide |
1226443-33-9 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F3398-5039-10mg |
N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide |
1226443-33-9 | 10mg |
$118.5 | 2023-09-10 |
N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
Introduction to N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide and Its Significance in Modern Pharmaceutical Research
N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide, with a CAS number of 1226443-33-9, represents a compound of considerable interest in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of fluorine and piperidine moieties in its structure suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in drug candidates.
The significance of this compound can be better understood by examining its structural components and their roles in pharmaceutical research. The 5-fluoro-2-methylphenyl group is a common pharmacophore in many drug molecules, known for its ability to modulate enzyme activity and receptor binding. The incorporation of a fluorine atom into aromatic rings often enhances metabolic stability and bioavailability, making it a preferred choice for medicinal chemists. Similarly, the 6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl moiety contributes to the compound's pharmacological profile by interacting with biological targets in a specific manner. Piperidine derivatives are widely recognized for their role in enhancing drug-like properties such as solubility and oral bioavailability.
In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide has been identified as a promising candidate for further investigation due to its unique structural features. Studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The fluorine atom and piperidine group work synergistically to enhance binding affinity, making it a potential lead compound for the development of targeted therapies.
The compound's potential applications extend beyond oncology. Emerging research indicates that it may also have utility in addressing inflammatory and immunological disorders. The ability of N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide to modulate immune responses has been explored in preclinical studies, suggesting its role as a modulator of cytokine production and immune cell function. This dual functionality makes it an attractive candidate for further development into a broad-spectrum therapeutic agent.
The synthesis and characterization of this compound have been subjects of intense investigation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been instrumental in confirming the molecular structure and purity of the compound.
The pharmacokinetic properties of N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide have also been thoroughly examined. In vitro studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical parameters for evaluating drug candidates. The presence of the fluorine atom appears to contribute to its metabolic stability, while the piperidine group enhances solubility, both of which are favorable properties for a potential therapeutic agent.
The compound's potential toxicity profile has also been assessed through various in vitro assays. Preliminary data suggest that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, comprehensive toxicological studies are still ongoing to fully characterize its safety profile.
The integration of computational methods into drug discovery has significantly accelerated the process of identifying novel lead compounds like N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yıl]oxy}acetamide. Molecular docking simulations have been used to predict binding interactions between this compound and target proteins, providing valuable insights into its mechanism of action. These computational approaches complement traditional experimental methods by offering rapid and cost-effective screening of large libraries of compounds.
The future directions for research on N-(5-fluoro--2-methylphenyI)-2-{[6-methyl--2-(pi peridine-l -yI)p yrimidin--4-yI]oxy}acetamide are multifaceted. Further optimization of its chemical structure is planned to enhance its pharmacological activity and reduce potential side effects. Additionally, preclinical studies are underway to evaluate its efficacy in animal models of various diseases. The ultimate goal is to translate these findings into clinical trials, where the compound's therapeutic potential can be fully realized.
In conclusion, N-(5-fluoro--2-methylphenyI)-2-{[6-methyl--2-(pi peridine-l -yI)p yrimidin--4-yI]oxy}acetamide represents a significant advancement in pharmaceutical research due to its unique structural features and promising pharmacological properties. Its potential applications in oncology, inflammation, and immunology make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanism of action and pharmacokinetic profile, this compound holds great promise for improving patient outcomes across multiple disease areas.
1226443-33-9 (N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)